Cas no 139719-25-8 (Quinoline, 2,4-dimethoxy-6-methyl-)

• Product Name: Quinoline, 2,4-dimethoxy-6-methyl-
• CAS No: 139719-25-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1290015
• PubChem ID: 5326166
• Update Time: 2025-04-20

Quinoline, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4-dimethoxy-6-methyl-
• InChI=1/C12H15NO2/c1-8-4-5-10-9(6-8)11(14-2)7-12(13-10)15-3/h4-8,12H,1-3H
• 139719-25-8
• SCHEMBL7699246
• DTXSID101304480
• 2,4-dimethoxy-6-methylquinoline

• Inchi： 1S/C12H13NO2/c1-8-4-5-10-9(6-8)11(14-2)7-12(13-10)15-3/h4-7H,1-3H3
• InChI Key： AAXCIZLDPIBUSX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C2C=CC(C)=CC2=1)OC

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives